Cas no 90104-76-0 (Phenol, 2,3,5-tricyclohexyl-)

• Product name: Phenol, 2,3,5-tricyclohexyl-
• CAS No: 90104-76-0
• MF: C₂₄H₃₆O
• MW: 340.54204750061
• CID: 794093
• PubChem ID: 13218186

Phenol, 2,3,5-tricyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3,5-tricyclohexyl-
• 2,3,5-tricyclohexylphenol
• 90104-76-0
• DTXSID70529172

• Inchi： InChI=1S/C24H36O/c25-23-17-21(18-10-4-1-5-11-18)16-22(19-12-6-2-7-13-19)24(23)20-14-8-3-9-15-20/h16-20,25H,1-15H2
• InChI Key： GYCJBYIMKKAVLS-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2=CC(=C(C(=C2)O)C3CCCCC3)C4CCCCC4

Computed Properties

• Exact Mass: 340.276615768g/mol
• Monoisotopic Mass: 340.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 9.2

Experimental Properties

• Density: 1.027
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.55